Cas no 1233526-31-2 (1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a tetrahydrothiophene sulfone moiety and a pyrazole ring. This compound is primarily used as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The sulfone group may further improve reactivity in certain catalytic systems. Its well-defined structure ensures consistent performance in pharmaceutical and agrochemical applications, particularly in constructing heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its boronic ester functionality.
1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1233526-31-2 structure
Product Name:1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1233526-31-2
MF:C13H21BN2O4S
MW:312.192842245102
MDL:MFCD18383245
CID:1063296
PubChem ID:67050635
Update Time:2025-05-27

1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
    • 1-(tetrahydro-1,1-dioxido-3-thienyl)pyrazole-4-boronic acid pinacol ester
    • IAJQUMAICKULHC-UHFFFAOYSA-N
    • C13H21BN2O4S
    • 9553AH
    • SB11581
    • AX8289830
    • 1-(tetrahydro-1,1-dioxido-3-thienyl)pyrazole-4-boronicacidpinacolester
    • 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydrothiophene1,1-dioxide
    • 1-(1,1-dioxidotetra
    • 1-(Tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazole-4-boronic acid pinacol ester
    • DTXSID101116934
    • 1-(1,1-Dioxidotetrahydro-3-thienyl)-pyrazole-4-boronic Acid Pinacol Ester
    • MFCD18383245
    • SCHEMBL1485176
    • EN300-3260080
    • 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1lambda6-thiolane-1,1-dione
    • P17083
    • SY245030
    • AKOS024260971
    • DB-258951
    • 1H-Pyrazole, 1-(tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • AS-53767
    • Z1675167247
    • 1233526-31-2
    • CS-0052792
    • 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiolane 1,1-dioxide
    • 1-(1,1-dioxidotetrahydro-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • MDL: MFCD18383245
    • Inchi: 1S/C13H21BN2O4S/c1-12(2)13(3,4)20-14(19-12)10-7-15-16(8-10)11-5-6-21(17,18)9-11/h7-8,11H,5-6,9H2,1-4H3
    • InChI Key: IAJQUMAICKULHC-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

  • Exact Mass: 312.1315085g/mol
  • Monoisotopic Mass: 312.1315085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8

1-(Tetrahydro-1,1-dioxido-3-thienyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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